Cas no 1344642-25-6 ((2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine)

• Product Name: (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine
• CAS No: 1344642-25-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6468629
• PubChem ID: 165661392
• Update Time: 2025-10-31

(2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine
• EN300-1965997
• 1344642-25-6

• Inchi： 1S/C10H13ClN2O2/c1-7(12)2-3-8-6-9(13(14)15)4-5-10(8)11/h4-7H,2-3,12H2,1H3/t7-/m0/s1
• InChI Key： JPSBABZXAFSELO-ZETCQYMHSA-N
• SMILES： ClC1=CC=C(C=C1CC[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine

Comprehensive Overview of (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine (CAS No. 1344642-25-6)

The compound (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine (CAS No. 1344642-25-6) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a chloro and nitro substituted phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most frequently searched questions about (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine is its synthetic route and applications in medicinal chemistry. Recent studies highlight its role as a precursor for chiral ligands and asymmetric catalysts, which are critical in enantioselective synthesis. The compound's nitrophenyl moiety also contributes to its utility in fluorescence labeling and molecular probes, aligning with the growing demand for bioimaging tools in life sciences.

In the context of green chemistry, (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine has garnered attention for its potential in sustainable synthesis. Researchers are exploring catalytic reduction methods to minimize waste and improve yield, addressing the industry's shift toward eco-friendly processes. This aligns with the broader trend of optimizing atom economy and reducing hazardous byproducts in chemical manufacturing.

Another hot topic is the compound's stereochemical purity and its impact on biological activity. The (2S) configuration is often crucial for binding affinity in receptor-targeted therapies, making it a subject of structure-activity relationship (SAR) studies. Analytical techniques like HPLC and chiral chromatography are frequently discussed in relation to this compound, as they ensure the precise separation of enantiomers for research purposes.

From a commercial perspective, CAS No. 1344642-25-6 is often sought after by custom synthesis providers and pharmaceutical developers. Its niche applications in high-throughput screening and fragment-based drug design make it a valuable asset for drug discovery pipelines. Additionally, its stability under various pH conditions and solvent systems is a recurring point of interest in formulation studies.

In summary, (2S)-4-(2-chloro-5-nitrophenyl)butan-2-amine represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to drug development, catalysis, and sustainable chemistry ensures its continued prominence in scientific literature and patent filings. As innovation accelerates, this compound is poised to play a pivotal role in addressing global health challenges and advancing materials science.